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Compound of Interest

Compound Name: Antibiotic Sch 60065

CAS No.: 203061-31-8

Cat. No.: B2510701

Get Quote

Executive Summary
Sch 60065 is a bioactive glycosylated polyterpenoid (C₅₁H₉₆O₁₂) isolated from the fermentation

broth of the fungus Acremonium sp.[1][2] It represents a distinct class of non-peptide

Neurokinin (NK) receptor antagonists, exhibiting dual inhibitory activity against NK1 and NK2

receptors.[1] Unlike traditional small-molecule antagonists, Sch 60065 leverages a linear

polyhydroxy isoprenoid chain linked to a carbohydrate moiety to modulate G-protein coupled

receptor (GPCR) signaling. This guide outlines the structural elucidation, isolation protocols,

and mechanistic basis of Sch 60065, intended for researchers in natural product chemistry and

pharmacology.

Chemical Identity & Structural Elucidation[2][3][4][5]
[6][7]
Sch 60065 belongs to a family of polyhydroxy isoprenoid derivatives.[3] Its structure is

characterized by a linear C45 polyterpene backbone (nonaprenyl derivative) functionalized with
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multiple hydroxyl groups and a terminal glycosidic linkage.

Physicochemical Properties
Property Specification

Compound Name Sch 60065

Formula C₅₁H₉₆O₁₂

Molecular Weight 901.30 Da

Classification Glycosylated Polyterpenoid (Linear)

Physical State Amorphous powder / Colorless oil

Solubility
Soluble in MeOH, DMSO, EtOAc; Insoluble in

Hexane, H₂O

UV Absorption
Terminal absorption (lack of extended

conjugation)

Structural Architecture
The molecule consists of two distinct domains:[2]

Aglycone (Lipophilic Domain): A linear polyisoprenoid chain composed of nine isoprene units

connected in a head-to-tail fashion.[2] Unlike squalene (tail-to-tail), this backbone is modified

with six hydroxyl groups distributed along the chain, specifically at positions C-6, C-10, C-14,

C-18, C-22, and C-26.

Glycone (Hydrophilic Domain): A monosaccharide moiety, identified as a hexose (typically

glucose or galactose derivative), linked via an ether bond to the terminal region of the

terpene chain.

Elucidation Logic (Spectroscopic Workflow)
The structural assignment relies on a specific sequence of spectroscopic experiments:

HR-FAB-MS: Establishes the molecular formula C₅₁H₉₆O₁₂.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 2 / 9 Tech Support

https://pubchem.ncbi.nlm.nih.gov/compound/9897632
https://pubchem.ncbi.nlm.nih.gov/compound/9897632
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b2510701?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Acid Hydrolysis: Cleaves the glycosidic bond, liberating the sugar and the polyhydroxy

aglycone. This confirms the hybrid nature of the molecule.

¹H NMR & ¹³C NMR:

Olefinic Region: Signals characteristic of trisubstituted double bonds (triene system).

Carbinol Protons: Multiple signals in the 3.0–4.5 ppm range corresponding to the

secondary alcohols on the terpene chain and the sugar protons.

Methyl Signals: Distinct singlets/doublets indicating the methyl branches of the isoprene

units.

HMBC (Heteronuclear Multiple Bond Correlation): Crucial for linking the sugar anomeric

proton to the specific carbon on the polyterpenoid chain, confirming the site of glycosylation.

Biological Mechanism of Action[1][9]
Sch 60065 functions as a Neurokinin Receptor Antagonist.[4] The neurokinin receptors (NK1,

NK2, NK3) are GPCRs that bind tachykinins (Substance P, Neurokinin A, Neurokinin B).

Pharmacological Targets[2]
Primary Target: NK1 Receptor (Substance P receptor).

Secondary Target: NK2 Receptor (Neurokinin A receptor).

Activity Profile:

NK1 IC₅₀: 2.5 – 11 µM[3]

NK2 IC₅₀: 6.8 – 16 µM[1][3]

Signaling Pathway Interference
Sch 60065 acts by competitively binding to the transmembrane domain of the NK receptors,

preventing the endogenous ligands (Substance P/NKA) from activating the Gq/11 signaling

cascade.[2] This inhibition blocks the downstream mobilization of intracellular Calcium (Ca²⁺)

and Phospholipase C (PLC) activation.
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Caption: Mechanism of Action: Sch 60065 competitively blocks the NK1 receptor, preventing

Substance P-induced Calcium mobilization and inflammatory signaling.[2]

Isolation and Purification Protocols
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The isolation of Sch 60065 requires a bioassay-guided fractionation approach due to the

complexity of the fermentation broth.

Fermentation[8]
Organism:Acremonium sp.[1][5][3][6][7] (Fungal strain).[1][8][9][5][3][6][7]

Conditions: Submerged fermentation in aqueous nutrient media (carbon source:

glucose/glycerol; nitrogen source: yeast extract/peptone).

Duration: 7–14 days at 24–28°C.

Extraction & Purification Workflow
Step-by-Step Methodology:

Harvesting: Filter the fermentation broth to separate mycelia from the supernatant.

Solvent Extraction: Extract the whole broth (or filtrate) with Ethyl Acetate (EtOAc) (1:1 v/v).[2]

Rationale: EtOAc effectively solvates the moderately polar polyterpenoid glycosides while

leaving highly polar media components behind.

Concentration: Evaporate EtOAc under reduced pressure to yield an oily crude extract.

Gel Filtration (Size Exclusion):

Stationary Phase: Sephadex LH-20.

Mobile Phase: Methanol (MeOH) or MeOH:CH₂Cl₂ (1:1).

Purpose: Removes high molecular weight pigments and low molecular weight salts.

Reverse Phase Chromatography (RPC):

Stationary Phase: C18 (Octadecylsilane).

Gradient: Stepwise elution from 50% MeOH/H₂O to 100% MeOH.
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Fraction Collection: Collect fractions and test for NK inhibition.[3]

High-Performance Liquid Chromatography (HPLC):

Column: C18 Analytical/Semi-prep (e.g., 5µm, 250 x 10 mm).

Mobile Phase: Acetonitrile/Water (MeCN/H₂O) gradient (e.g., 60% -> 100% MeCN over 30

min).

Detection: UV at 210 nm (end absorption) or Evaporative Light Scattering Detector

(ELSD).

Fermentation Broth
(Acremonium sp.) EtOAc Extraction Crude OilEvaporation Sephadex LH-20
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Caption: Isolation Workflow: Step-by-step purification from fermentation broth to pure

compound using bioassay-guided fractionation.

Therapeutic Potential & Significance[9]
Comparison to Peptide Antagonists
Unlike Substance P (an 11-amino acid peptide), Sch 60065 is a non-peptide small molecule

(albeit large MW).[2] This confers potential advantages:
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Proteolytic Stability: Resistant to peptidases that rapidly degrade Substance P.

Membrane Permeability: The lipophilic polyterpenoid chain facilitates interaction with the

transmembrane domains of the GPCR.

Clinical Relevance
Inhibitors of NK1 and NK2 are investigated for:

Analgesia: Modulation of nociception.

Anti-emetic: Prevention of chemotherapy-induced nausea (NK1 antagonists like aprepitant

are standard of care; Sch 60065 represents a distinct structural class).

Anti-inflammatory: Reduction of neurogenic inflammation in asthma and arthritis.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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